1-(2-Aminoethyl)cyclopropan-1-amine

• CAS No.: 794469-79-7
• Molecular Formula: C5H12N2
• Molecular Weight: 100.16 g/mol
• IUPAC Name: 1-(2-aminoethyl)cyclopropan-1-amine
• InChI: InChI=1S/C5H12N2/c6-4-3-5(7)1-2-5/h1-4,6-7H2
• InChI Key: ASADPWMASHWPHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CCN)N

Description

1-(2-Aminoethyl)cyclopropan-1-amine is an organic compound that contains nitrogen atoms. It is a derivative of ammonia, where one or more hydrogen atoms are replaced by hydrocarbon groups. The compound is classified as a primary amine, which means it has one alkyl (or aryl) group on the nitrogen atom.

Synthesis Analysis

The synthesis of amines like this compound often involves nucleophilic addition reactions. The process begins with the nucleophilic addition of the primary amine to the carbonyl group, followed by transfer of a proton from nitrogen to oxygen to yield a neutral amino alcohol, or carbinolamine.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C5H12N2.2ClH/c6-4-3-5(7)1-2-5. This indicates that the molecule consists of 5 carbon atoms, 12 hydrogen atoms, and 2 nitrogen atoms.

Chemical Reactions Analysis

Amines, including this compound, are known to undergo a variety of chemical reactions. They can react with acid chlorides to form amides. They can also undergo Hofmann elimination to form alkenes.

Mechanism of Action

The mechanism of action of amines involves nucleophilic addition to the carbonyl group to form an imine. This is followed by the reduction of the imine to an amine using a reducing agent.

Safety and Hazards

The safety data sheet for a similar compound, 1-(2-aminoethyl)cyclopropan-1-amine dihydrochloride, indicates that it is toxic if swallowed and fatal in contact with skin. It causes severe skin burns and eye damage, and can cause damage to organs.